1-(cyclopentylcarbonyl)-4-phenylpiperazine
Overview
Description
1-(cyclopentylcarbonyl)-4-phenylpiperazine (CPP) is a chemical compound that belongs to the piperazine family. It is a cyclic amine that has been widely used in scientific research due to its unique properties. CPP is known to interact with various receptors in the brain and has been found to have potential therapeutic applications in the treatment of various neurological disorders.
Mechanism of Action
1-(cyclopentylcarbonyl)-4-phenylpiperazine is known to act as a partial agonist at the serotonin receptor, which is involved in regulating mood and anxiety. It has also been found to interact with the dopamine receptor, which is involved in regulating reward and motivation. The exact mechanism of action of 1-(cyclopentylcarbonyl)-4-phenylpiperazine is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
1-(cyclopentylcarbonyl)-4-phenylpiperazine has been found to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. 1-(cyclopentylcarbonyl)-4-phenylpiperazine has also been found to enhance neuroplasticity, which is the brain's ability to adapt and change in response to new experiences.
Advantages and Limitations for Lab Experiments
1-(cyclopentylcarbonyl)-4-phenylpiperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied and its effects on various receptors in the brain are well understood. However, 1-(cyclopentylcarbonyl)-4-phenylpiperazine has some limitations, including its potential toxicity and lack of specificity for certain receptors.
Future Directions
There are several future directions for research on 1-(cyclopentylcarbonyl)-4-phenylpiperazine. One area of interest is its potential therapeutic applications in the treatment of various neurological disorders. Further investigation is needed to determine the exact mechanism of action of 1-(cyclopentylcarbonyl)-4-phenylpiperazine and its effects on behavior and neurochemistry. Additionally, there is a need for the development of more specific and selective 1-(cyclopentylcarbonyl)-4-phenylpiperazine analogs that can target specific receptors in the brain.
Synthesis Methods
1-(cyclopentylcarbonyl)-4-phenylpiperazine can be synthesized using a variety of methods. One common method is the reaction of N-benzylpiperazine with cyclopentanecarbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 1-(cyclopentylcarbonyl)-4-phenylpiperazine.
Scientific Research Applications
1-(cyclopentylcarbonyl)-4-phenylpiperazine has been extensively studied for its potential therapeutic applications in various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to interact with various receptors in the brain, including the serotonin receptor, dopamine receptor, and adrenergic receptor. 1-(cyclopentylcarbonyl)-4-phenylpiperazine has been used in animal studies to investigate its effects on behavior and neurochemistry.
properties
IUPAC Name |
cyclopentyl-(4-phenylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c19-16(14-6-4-5-7-14)18-12-10-17(11-13-18)15-8-2-1-3-9-15/h1-3,8-9,14H,4-7,10-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDDRTTKROJIMBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonothioyl]amino}benzenesulfonamide](/img/structure/B5745345.png)
![3-[2-(2-chlorophenyl)ethyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone](/img/structure/B5745346.png)
![5-(3-hydroxyphenyl)-8,8-dimethyl-2-[(4-nitrobenzyl)thio]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione](/img/structure/B5745375.png)
![2-[5-(4-fluorophenyl)-2H-tetrazol-2-yl]-N-mesitylacetamide](/img/structure/B5745389.png)
![6-[(3,4-dimethylphenyl)amino]-3-methyl-2,4(1H,3H)-pyrimidinedione](/img/structure/B5745396.png)
![N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide](/img/structure/B5745438.png)
![1-[(4-oxo-3(4H)-quinazolinyl)acetyl]-4-piperidinecarboxylic acid](/img/structure/B5745445.png)